Cas no 53056-88-5 (1-PROPANAMINE, 3-(PENTYLTHIO)-)

• Product Name: 1-PROPANAMINE, 3-(PENTYLTHIO)-
• CAS No: 53056-88-5
• MF: C₈H₁₉NS
• MW: 161.308161020279
• CID: 3207387
• PubChem ID: 64981256
• Update Time: 2025-04-21

1-PROPANAMINE, 3-(PENTYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 1-PROPANAMINE, 3-(PENTYLTHIO)-
• 53056-88-5
• DTXSID301308545
• SCHEMBL8608090
• AKOS014311627
• 3-(Pentylthio)-1-propanamine

• Inchi： 1S/C8H19NS/c1-2-3-4-7-10-8-5-6-9/h2-9H2,1H3
• InChI Key： HBLFFRBJINZOFI-UHFFFAOYSA-N
• SMILES： S(CCCN)CCCCC

Computed Properties

• Exact Mass: 161.12382078Da
• Monoisotopic Mass: 161.12382078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.3Ų